Cas no 77716-03-1 ((1R,5S,9s)-7-benzyl-3-oxa-7-azabicyclo[3.3.1]nonan-9-ol)

• Product Name: (1R,5S,9s)-7-benzyl-3-oxa-7-azabicyclo[3.3.1]nonan-9-ol
• CAS No: 77716-03-1
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 4656209
• Update Time: 2025-06-08

(1R,5S,9s)-7-benzyl-3-oxa-7-azabicyclo[3.3.1]nonan-9-ol Chemical and Physical Properties

Names and Identifiers

• (1R,5S,9s)-7-benzyl-3-oxa-7-azabicyclo[3.3.1]nonan-9-ol
• 3-Oxa-7-azabicyclo[3.3.1]nonan-9-ol, 7-(phenylmethyl)-, anti-

• Inchi： 1S/C14H19NO2/c16-14-12-7-15(8-13(14)10-17-9-12)6-11-4-2-1-3-5-11/h1-5,12-14,16H,6-10H2
• InChI Key： FCQHVMVLHYLCFT-UHFFFAOYSA-N
• SMILES： C12C(O)C(CN(CC3=CC=CC=C3)C1)COC2

Additional information on (1R,5S,9s)-7-benzyl-3-oxa-7-azabicyclo[3.3.1]nonan-9-ol

Comprehensive Overview of (1R,5S,9s)-7-benzyl-3-oxa-7-azabicyclo[3.3.1]nonan-9-ol (CAS No. 77716-03-1)

The compound (1R,5S,9s)-7-benzyl-3-oxa-7-azabicyclo[3.3.1]nonan-9-ol (CAS No. 77716-03-1) is a bicyclic organic molecule featuring a unique structural framework that combines an azabicyclo core with a benzyl substituent. This molecular architecture has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. The stereochemistry, denoted by (1R,5S,9s), plays a critical role in its biological activity, making it a subject of interest for researchers exploring chiral compounds.

In recent years, the demand for chiral building blocks and heterocyclic compounds has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. The 3-oxa-7-azabicyclo[3.3.1]nonane scaffold, as seen in this compound, is particularly noteworthy for its versatility in constructing pharmacologically active molecules. Researchers frequently search for terms like "azabicyclic synthesis" or "benzyl-protected amines," reflecting the growing interest in such frameworks. This compound’s CAS No. 77716-03-1 serves as a key identifier in chemical databases, facilitating its study and application.

The (1R,5S,9s) configuration of this molecule underscores its relevance in stereoselective synthesis, a hot topic in modern organic chemistry. Asymmetric catalysis and enantioselective reactions are frequently discussed in academic and industrial settings, with queries like "how to synthesize chiral bicyclic compounds" trending in search engines. The presence of both oxygen and nitrogen heteroatoms in the structure further enhances its utility as a multifunctional intermediate for designing complex molecules.

From a pharmacological perspective, the benzyl group in (1R,5S,9s)-7-benzyl-3-oxa-7-azabicyclo[3.3.1]nonan-9-ol may contribute to enhanced lipophilicity, a property often sought after in drug candidates for improved membrane permeability. This aligns with current trends in drug development, where researchers prioritize compounds with favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. Online searches for "lipophilic drug design" or "azabicyclic derivatives in medicine" highlight the intersection of this compound with cutting-edge research.

In addition to its pharmaceutical potential, the compound’s bicyclic structure has implications in material science, particularly in the design of molecular scaffolds for functional materials. The 3-oxa-7-azabicyclo[3.3.1]nonane core could serve as a template for developing novel polymers or catalysts, addressing queries such as "applications of azabicyclic compounds in materials." This dual applicability in both life sciences and materials research underscores its interdisciplinary importance.

For synthetic chemists, the challenges associated with the preparation of (1R,5S,9s)-7-benzyl-3-oxa-7-azabicyclo[3.3.1]nonan-9-ol often revolve around achieving high enantiomeric purity and optimizing yield. Popular search terms like "stereocontrol in bicyclic systems" or "efficient routes to azabicyclo[3.3.1]nonanes" reflect these practical concerns. The compound’s CAS No. 77716-03-1 is frequently referenced in patents and publications, emphasizing its role in innovative chemical processes.

Environmental and regulatory considerations also play a role in the compound’s profile. While it is not classified as a hazardous substance, its synthesis and handling require adherence to standard laboratory safety protocols. This aligns with broader industry trends toward green chemistry and sustainable practices, as evidenced by searches for "eco-friendly synthesis of heterocycles." The compound’s potential for scalable production makes it a candidate for further investigation under these frameworks.

In summary, (1R,5S,9s)-7-benzyl-3-oxa-7-azabicyclo[3.3.1]nonan-9-ol (CAS No. 77716-03-1) represents a compelling example of how chiral bicyclic compounds can bridge the gap between fundamental research and practical applications. Its structural features, combined with its relevance to contemporary scientific inquiries, position it as a valuable entity in the chemical and pharmaceutical landscapes. As research continues to evolve, this compound is likely to remain a focal point for innovations in synthesis, drug design, and material science.